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Compound of Interest

Compound Name: 8-Chloroquinazolin-4-OL

Cat. No.: B019579

Application Notes and Protocols: 8-
Chloroquinazolin-4-OL

These guidelines are intended for researchers, scientists, and drug development professionals,
providing detailed information on the handling, storage, and experimental use of 8-
Chloroquinazolin-4-OL.

Chemical and Physical Properties

8-Chloroquinazolin-4-OL, also known as 8-chloroquinazolin-4(1H)-one, is a heterocyclic
organic compound. Its properties are summarized below.
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Property Value Reference
CAS Number 101494-95-5 [1]12]
Molecular Formula CsHsCIN20 [1][2]
Molecular Weight 180.59 g/mol [11[2]
Appearance Yellow crystalline compound [3]
Solubility DMSO: 22.5 mg/mL (124.59 o

mM)

Poorly soluble in water

[4]

Relative Density

1.50 g/cm3 at 20°C

[1]

Handling and Safety Precautions

8-Chloroquinazolin-4-OL and its derivatives should be handled with care in a laboratory

setting. Adherence to standard safety protocols is essential.

General Precautions:

o Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[2][5]

o Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and chemical

safety goggles or a face shield as described by OSHA's eye and face protection regulations
in 29 CFR 1910.133 or European Standard EN166.[5]

» Handling: Avoid dust formation and inhalation of dust, vapors, mist, or gas.[2][5] Do not

ingest or allow contact with skin and eyes.[2][5] Wash hands thoroughly after handling.[5]

o Fire Safety: Use dry chemical, carbon dioxide, or alcohol-resistant foam for extinction.[2]

Thermal decomposition can release irritating gases and vapors, including carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen chloride.[5]

First Aid Measures:

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.targetmol.com/compound/8-chloroquinazolin-4%281h%29-one
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.targetmol.com/compound/8-chloroquinazolin-4%281h%29-one
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.targetmol.com/compound/8-chloroquinazolin-4%281h%29-one
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.researchgate.net/publication/340712985_Synthesis_of_Quinazoline_and_Quinazolinone_Derivatives
https://www.targetmol.com/compound/8-chloroquinazolin-4%281h%29-one
https://www.evitachem.com/product/evt-1193454
https://www.targetmol.com/compound/8-chloroquinazolin-4%281h%29-one
https://www.benchchem.com/product/b019579?utm_src=pdf-body
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

e In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15
minutes.[2][5]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[1][2]

General Safety Workflow
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Caption: General laboratory safety workflow for handling chemical compounds.

Storage Guidelines

Proper storage is critical to maintain the stability and integrity of 8-Chloroquinazolin-4-OL.
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Storage ) ) Special
Form Duration Container .
Temperature Conditions

[1] Store locked

Tightly closed up in a dry, well-
Powder -20°C 3 years i ]
container ventilated place.
[5]
[1] Aliquot to
In Solvent (e.g., Tightly sealed avoid repeated
-80°C 1 year )
DMSO) vials freeze-thaw

cycles.

Incompatible Materials: Keep away from strong oxidizing agents.[5]

Biological Activity

8-Chloroquinazolin-4-OL is an inhibitor of Poly [ADP-ribose] polymerase 1 (PARP-1).[1] PARP
enzymes are crucial for the cellular response to single-strand DNA damage. By inhibiting
PARP-1, the compound can prevent the repair of DNA damage. In cancer cells that already
have defects in other DNA repair pathways (like BRCA mutations), this inhibition can lead to
cell death, a concept known as synthetic lethality. Quinazoline derivatives are known to
possess a wide range of pharmacological activities, including anticancer, antibacterial, and
anti-inflammatory properties.[3][6][7]
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Caption: Inhibition of the PARP-1 DNA repair pathway by 8-Chloroquinazolin-4-OL.
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Experimental Protocols

The following protocols provide a starting point for the experimental use of 8-
Chloroquinazolin-4-OL.

This protocol details the preparation of a concentrated stock solution in DMSO, based on its
known solubility.

Materials:

8-Chloroquinazolin-4-OL powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer and/or sonicator

Procedure:

e Calculation: Determine the mass of 8-Chloroquinazolin-4-OL needed to achieve the
desired stock concentration (e.g., 10 mM).

o Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x 180.59 ( g/mol ) / 1000

* Weighing: Accurately weigh the calculated amount of the compound in a sterile
microcentrifuge tube.

¢ Solubilization: Add the calculated volume of anhydrous DMSO to the tube.

o Mixing: Cap the tube tightly and vortex thoroughly. If the compound does not fully dissolve,
sonication is recommended to aid dissolution.[1]

 Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots
in sterile cryovials. This prevents contamination and degradation from repeated freeze-thaw
cycles.
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+ Storage: Label the aliquots clearly with the compound name, concentration, solvent, and
date. Store immediately at -80°C for long-term stability.[1]

Stock Solution Preparation Workflow

Calculate Required Mass
and Solvent Volume
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Caption: Step-by-step workflow for preparing a stock solution of 8-Chloroquinazolin-4-OL.

This protocol is a reference method for preparing an in vivo formulation and should be adapted
based on specific experimental needs, animal models, and administration routes.[1]

Materials:

10 mM stock solution of 8-Chloroquinazolin-4-OL in DMSO

PEG300

Tween 80

Saline or PBS

Sterile tubes and syringes

Procedure (for a 1 mL final volume):

Take 50 pL of the DMSO stock solution.

Add 300 pL of PEG300 and mix until the solution is clear.

Add 50 pL of Tween 80 and mix until the solution is clear.

Add 600 pL of Saline or PBS to reach the final volume of 1 mL and mix well.

This results in a final vehicle composition of 5% DMSO, 30% PEG300, 5% Tween 80, and 60%
Saline/PBS. The final concentration of the compound will depend on the initial stock
concentration. Always confirm the stability and suitability of any formulation for your specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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